Cas no 7331-58-0 (4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one)

• Product Name: 4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one
• CAS No: 7331-58-0
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• CID: 1760243
• PubChem ID: 3084009
• Update Time: 2025-04-21

4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one Chemical and Physical Properties

Names and Identifiers

• 4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one
• 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 4,9-dihydroxy-3-methoxy-
• 4,9-dihydroxy-3-methoxy-[1]benzofuro[3,2-c]chromen-6-one
• 4,9-Dihydroxy-3-methoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• 8,12-Dihydroxy-7-methoxycoumestan
• 4,9-Dihydroxy-3-methoxycoumestan
• 7331-58-0
• Sativol
• 4,9-dihydroxy-3-methoxy-[1]benzouro[3,2-c]chromen-6-one
• CHEBI:174834
• DTXSID10223546
• LMPK12090036

• Inchi： 1S/C16H10O6/c1-20-10-5-4-9-14-12(16(19)22-15(9)13(10)18)8-3-2-7(17)6-11(8)21-14/h2-6,17-18H,1H3
• InChI Key： YLRNDYZYIUVEDH-UHFFFAOYSA-N
• SMILES： COC1C=CC2C3OC4C=C(O)C=CC=4C=3C(OC=2C=1O)=O

Computed Properties

• Exact Mass: 298.0477
• Monoisotopic Mass: 298.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans